4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide

• Molecular Formula: C27H28N2O2S2
• Molecular Weight: 476.7 g/mol
• IUPAC Name: 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]benzamide
• InChI: InChI=1S/C27H28N2O2S2/c1-20-7-9-22(10-8-20)18-32-16-15-28-26(31)23-11-13-24(14-12-23)27-29(25(30)19-33-27)17-21-5-3-2-4-6-21/h2-14,27H,15-19H2,1H3,(H,28,31)
• InChI Key: RSLBKGFNGLHPDH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CSCCNC(=O)C2=CC=C(C=C2)C3N(C(=O)CS3)CC4=CC=CC=C4

Description

4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of thiazolidinones and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide involves the inhibition of various enzymes and signaling pathways. The compound has been found to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It has also been found to inhibit the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The compound 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide has been found to have several biochemical and physiological effects. It has been found to reduce the levels of inflammatory mediators such as interleukin-6 and tumor necrosis factor-alpha. It has also been found to improve insulin sensitivity and reduce blood glucose levels in diabetic patients.

Advantages and Limitations for Lab Experiments

The compound 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. It has also shown promising results in various studies, making it a potential candidate for drug development.
However, there are also limitations to using this compound in lab experiments. It has not been extensively studied in humans, and its safety and efficacy are not well-established. Additionally, the compound may have off-target effects, which could limit its usefulness in certain applications.

Future Directions

There are several future directions for the study of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide. One direction is to further investigate its potential applications in cancer treatment. Another direction is to study its effects on other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, future studies could focus on optimizing the synthesis and purification methods for this compound to make it more readily available for research.

Synthesis Methods

The synthesis of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide involves the reaction of 2-(4-methylbenzylthio)ethylamine with 3-benzyl-4-oxo-2-thioxo-1,3-thiazolidine-5-carboxylic acid in the presence of acetic anhydride and triethylamine. The reaction yields the desired product, which is then purified using column chromatography.

Scientific Research Applications

The compound 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-{2-[(4-methylbenzyl)sulfanyl]ethyl}benzamide has been extensively studied for its potential applications in various fields. It has shown promising results in the treatment of cancer, diabetes, and inflammation. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to improve insulin sensitivity and reduce inflammation in diabetic patients.